Cas no 1251129-62-0 (1H-Pyrazole-1-acetonitrile, 4-amino-α-ethyl-)

• Product Name: 1H-Pyrazole-1-acetonitrile, 4-amino-α-ethyl-
• CAS No: 1251129-62-0
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 6398465
• PubChem ID: 61698447
• Update Time: 2024-01-16

1H-Pyrazole-1-acetonitrile, 4-amino-α-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetonitrile, 4-amino-α-ethyl-
• 2-(4-Amino-1h-pyrazol-1-yl)butanenitrile
• CS-0296194
• EN300-783440
• AKOS010965957
• 1251129-62-0

• Inchi： 1S/C7H10N4/c1-2-7(3-8)11-5-6(9)4-10-11/h4-5,7H,2,9H2,1H3
• InChI Key： IMPRJLVYWZBAQY-UHFFFAOYSA-N
• SMILES： C(N1N=CC(N)=C1)(C#N)CC

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 330.6±22.0 °C(Predicted)
• pka: 3.03±0.15(Predicted)